Rel-(3aS,6R,6aR)-octahydrocyclopenta[b]pyrrol-6-ol

Specification

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: (3aS,6R,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrol-6-ol
• Standard InChI: InChI=1S/C7H13NO/c9-6-2-1-5-3-4-8-7(5)6/h5-9H,1-4H2/t5-,6+,7+/m0/s1
• Standard InChI Key: RVUBHWGJRCJPSK-RRKCRQDMSA-N
• Isomeric SMILES: C1C[C@H]([C@H]2[C@@H]1CCN2)O
• Canonical SMILES: C1CC(C2C1CCN2)O

Introduction

Rel-(3aS,6R,6aR)-Octahydrocyclopenta[b]pyrrol-6-ol is a complex organic compound belonging to the class of heterocyclic compounds. It features a unique bicyclic structure composed of a cyclopentane ring fused to a pyrrole ring. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and structural properties.

Chemical Formula and Molecular Weight

• Chemical Formula: C7H13NO

• Molecular Weight: 127.18 g/mol

Synonyms

• Rel-(3aS,6R,6aR)-Octahydrocyclopenta[b]pyrrol-6-ol

• 2307732-65-4

• starbld0048202

• EN300-322049

• rac-(3aR,6S,6aS)-Octahydrocyclopenta[b]pyrrol-6-ol

Biological Activity and Potential Applications

While specific biological activities of Rel-(3aS,6R,6aR)-Octahydrocyclopenta[b]pyrrol-6-ol are not extensively reported, compounds with similar structures often exhibit interesting pharmacological properties. For instance, related heterocyclic compounds have been studied for their potential in neuropharmacology and as modulators of various biological pathways.

(3aS,4S,6aR)-rel-Octahydrocyclopenta[c]pyrrol-4-ol Hydrochloride

This compound shares a similar core structure but differs in the position of the hydroxyl group and the presence of a hydrochloride salt. It has been studied for its neuropharmacological effects, including acting as a triple reuptake inhibitor.

(3aS,6R,6aR)-Octahydrocyclopenta[b]pyrrol-6-ol Hydrochloride

This compound is a hydrochloride salt of Rel-(3aS,6R,6aR)-Octahydrocyclopenta[b]pyrrol-6-ol, with a molecular formula of C7H14ClNO and a molecular weight of 163.64 g/mol.